5-Cyclopropoxy-2-ethylpyridine

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-ethylpyridine
• InChI: InChI=1S/C10H13NO/c1-2-8-3-4-10(7-11-8)12-9-5-6-9/h3-4,7,9H,2,5-6H2,1H3
• InChI Key: ZBLROJKOOXUUQO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=C1)OC2CC2

Description

5-Cyclopropoxy-2-ethylpyridine is a pyridine derivative featuring a cyclopropoxy substituent at position 5 and an ethyl group at position 2. Pyridine derivatives are widely studied for applications in pharmaceuticals, agrochemicals, and materials science due to their tunable electronic and steric profiles .

Preparation Methods

The synthesis of 5-Cyclopropoxy-2-ethylpyridine can be achieved through several synthetic routes. One common method involves the reaction of 2-ethylpyridine with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction .

Industrial production methods for this compound may involve more efficient and scalable processes. For example, continuous flow reactors can be used to optimize reaction conditions and improve yields. Additionally, the use of catalysts and advanced purification techniques can enhance the overall efficiency of the production process .

Chemical Reactions Analysis

5-Cyclopropoxy-2-ethylpyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the cyclopropoxy group, where nucleophiles such as amines or thiols can replace the cyclopropoxy group, forming new derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield carboxylic acids, while reduction can produce piperidine derivatives .

Scientific Research Applications

5-Cyclopropoxy-2-ethylpyridine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound can be used in the study of enzyme interactions and metabolic pathways.

Medicine: Research into the pharmacological properties of 5-Cyclopropoxy-2-ethylpyridine and its derivatives may lead to the development of new therapeutic agents.

Industry: In the industrial sector, this compound can be used in the development of new materials with specific properties, such as improved thermal stability or enhanced mechanical strength.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-ethylpyridine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity .

The molecular targets and pathways involved in its mechanism of action depend on the specific application and the biological system being studied. Further research is needed to fully elucidate the detailed mechanisms by which this compound exerts its effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

5-Ethyl-2-Methylpyridine (CAS 104-90-5)

• Structure : Ethyl (position 2) and methyl (position 5) substituents.
• Molecular Formula : C₈H₁₁N.
• Purity : 97% (laboratory-grade) .
• Hazards : Causes skin and eye irritation; requires handling in well-ventilated areas .

5-Chloro-2-(cyclopropylmethoxy)pyridine (CAS 1489543-49-8)

• Structure : Cyclopropylmethoxy (position 2) and chloro (position 5) substituents.
• Molecular Formula: C₉H₁₀ClNO.
• Properties :
  • Molar Mass: 183.63 g/mol.
  • Density: 1.241 g/cm³ (predicted).
  • Boiling Point: 246.9°C (predicted).
  • pKa: 1.75 (predicted), indicating moderate acidity .

Key Differences :

Electronic Effects : The chloro substituent in 5-Chloro-2-(cyclopropylmethoxy)pyridine enhances electrophilicity at the pyridine ring compared to ethyl or cyclopropoxy groups, which are less electron-withdrawing.

Lipophilicity : The ethyl group in position 2 (vs. methyl) likely increases lipophilicity, influencing solubility and membrane permeability in biological systems.

Comparative Data Table

Property	5-Ethyl-2-Methylpyridine	5-Chloro-2-(cyclopropylmethoxy)pyridine	Inferred for 5-Cyclopropoxy-2-ethylpyridine
Molecular Formula	C₈H₁₁N	C₉H₁₀ClNO	C₁₀H₁₃NO
Molar Mass (g/mol)	121.18	183.63	~177.22
Density (g/cm³)	Not reported	1.241 (predicted)	~1.1–1.3 (estimated)
Boiling Point (°C)	Not reported	246.9 (predicted)	~240–260 (estimated)
pKa	Not reported	1.75 (predicted)	~2.0–3.0 (estimated)
Key Hazards	Skin/eye irritation	Not reported	Likely similar to analogs

Functional Implications

• Synthetic Utility : The cyclopropoxy group in 5-Cyclopropoxy-2-ethylpyridine may enhance metabolic stability compared to methyl or chloro substituents, making it a candidate for drug discovery .